Cas no 174879-26-6 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-hydroxyphenyl)propanoic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-hydroxyphenyl)propanoic acid
• CAS No: 174879-26-6
• MF: C₂₄H₂₁NO₅
• MW: 403.427246809006
• MDL: MFCD18263142
• CID: 3425536
• PubChem ID: 5204799
• Update Time: 2025-07-25

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-hydroxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• DL-TYROSINE, N-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-
• Tyrosine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• Fmoc-DL-Tyr-OH
• Fmoc-DL-tyrosine
• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-hydroxyphenyl)propanoic acid
• STR07882
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-hydroxyphenyl)propanoic acid
• 2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-3-(4-hydroxyphenyl)propanoic acid
• MFCD00171384
• C24H21NO5
• DB-041127
• L-Tyrosine-15N, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• AB04284
• SY046539
• 174879-26-6
• Nalpha-Fmoc-L-tyrosine
• AB03753
• EN300-81081
• 2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-3-(4-hydroxyphenyl)propanoicacid
• N-Fmoc-D-tyrosine
• SCHEMBL1769671
• SY066464
• AKOS009158331

• MDL： MFCD18263142
• Inchi： 1S/C24H21NO5/c26-16-11-9-15(10-12-16)13-22(23(27)28)25-24(29)30-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-12,21-22,26H,13-14H2,(H,25,29)(H,27,28)/t22-/m0/s1
• InChI Key： SWZCTMTWRHEBIN-QFIPXVFZSA-N
• SMILES： C(O)(=O)[C@H](CC1=CC=C(O)C=C1)NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Computed Properties

• Exact Mass: 403.14197277Da
• Monoisotopic Mass: 403.14197277Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-hydroxyphenyl)propanoic acid

Comprehensive Overview of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-hydroxyphenyl)propanoic acid (CAS No. 174879-26-6)

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-hydroxyphenyl)propanoic acid, with the CAS number 174879-26-6, is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acids, which are critical building blocks in solid-phase peptide synthesis (SPPS). The Fmoc group (9-fluorenylmethoxycarbonyl) serves as a protective moiety for the amino group, ensuring selective reactivity during peptide chain assembly. Its structural features, including the 4-hydroxyphenyl side chain, make it particularly valuable for introducing tyrosine-like residues into peptides, a topic of high interest in drug discovery and biomaterial engineering.

In recent years, the demand for Fmoc-protected amino acids like CAS 174879-26-6 has surged due to advancements in peptide-based therapeutics. Researchers are increasingly exploring peptides for targeted drug delivery, cancer treatment, and antimicrobial applications. The compound’s hydroxyphenyl moiety also aligns with trends in green chemistry, as it enables modifications for biodegradable materials. A common question in scientific forums is: "How does Fmoc protection enhance peptide synthesis efficiency?" The answer lies in the Fmoc group’s stability under basic conditions and its ease of removal, which minimizes side reactions—a key advantage over other protecting groups like Boc (tert-butoxycarbonyl).

The synthesis and application of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-hydroxyphenyl)propanoic acid are frequently discussed in the context of automated peptide synthesizers and high-throughput screening. Its CAS 174879-26-6 identifier is often searched alongside terms such as "Fmoc-Tyr-OH analogs" or "tyrosine derivatives in SPPS", reflecting its niche yet pivotal role. Notably, the compound’s 4-hydroxyphenyl group allows for post-synthetic modifications, such as phosphorylation or glycosylation, which are essential for studying protein-protein interactions—a hot topic in proteomics and bioconjugation.

From a commercial perspective, CAS 174879-26-6 is supplied by leading biochemical vendors with certifications like ≥95% HPLC purity, catering to stringent research requirements. A trending query among synthetic chemists is: "What solvents optimize the solubility of Fmoc-protected tyrosine derivatives?" Studies recommend polar aprotic solvents like DMF (dimethylformamide) or DMSO, which align with the compound’s hydrophilic-lipophilic balance. Furthermore, its compatibility with microwave-assisted peptide synthesis has garnered attention, as this method reduces reaction times—a priority in modern lab workflows.

In conclusion, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-hydroxyphenyl)propanoic acid (174879-26-6) exemplifies the intersection of traditional organic chemistry and cutting-edge biotechnology. Its versatility in peptide design, coupled with its relevance to sustainable chemistry and drug development, ensures its continued prominence in scientific literature. As peptide therapeutics gain FDA approvals—for instance, in diabetes and obesity management—the importance of high-quality Fmoc-amino acids like this compound will only escalate, driving further innovation in the field.